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Compound of Interest

Compound Name: Phthalimide-PEG3-C2-OTs

Cat. No.: B3327786

For Research Use Only. Not for human or veterinary use.[1]

This technical guide provides an in-depth overview of the safety data available for
Phthalimide-PEG3-C2-OTs, a PROTAC (Proteolysis Targeting Chimera) linker used in the
synthesis of molecules for targeted protein degradation.[2] Given the absence of a
comprehensive, publicly available Safety Data Sheet (SDS), this document synthesizes
information from chemical suppliers and toxicological data for related chemical moieties to
guide researchers, scientists, and drug development professionals in its safe handling and use.

Chemical and Physical Properties

A consistent set of physical and chemical properties for Phthalimide-PEG3-C2-OTs has been
reported across various suppliers. This data is crucial for the proper handling, storage, and
experimental use of the compound.
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Property Value Source
CAS Number 382162-12-1 (11131141
Molecular Formula C23H27NO8S [1][3]
Molecular Weight 477.53 g/mol [1114]

To be determined; potentially a
Appearance . o [1]
viscous liquid

) >98% (or as per Certificate of
Purity _ [1]
Analysis)

Solubility To be determined [1]

Hazard Identification and Precautionary Measures

Phthalimide-PEG3-C2-OTs is classified as a chemical that requires careful handling due to its
potential health effects. The GHS pictograms and hazard statements indicate the primary

routes of concern.

Hazard Category GHS Pictogram Hazard Statements

Acute Toxicity (Oral) GHSO07 (Exclamation Mark) H302: Harmful if swallowed

Skin Corrosion/Irritation GHSO07 (Exclamation Mark) H315: Causes skin irritation

Serious Eye Damage/Eye ) H319: Causes serious eye
o GHSO07 (Exclamation Mark) S

Irritation irritation

Signal Word:Warning[3]

Precautionary Statements:

A detailed list of precautionary statements has been provided by suppliers, outlining the
necessary steps for prevention, response, storage, and disposal.
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Precautionary Statement

Category Precautionary Statement
Code
] Wash hands thoroughly after
Prevention P264 i
handling.
Do not eat, drink or smoke
P270 ) )
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 + P330 L
doctor/physician if you feel
unwell. Rinse mouth.
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

If skin irritation occurs: Get

P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362 + P364 ]

and wash it before reuse.
Disposal P501

Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.
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Toxicological Profile of Related Moieties

Due to the lack of specific toxicological studies on Phthalimide-PEG3-C2-OTs, an assessment
of its constituent parts—phthalimide, polyethylene glycol (PEG), and tosylate—can provide
insights into its potential hazards.

» Phthalimide Derivatives: Some phthalimide derivatives have been investigated for their
cytotoxic effects.[5] While primarily studied in the context of anticancer activity, these studies
indicate that the phthalimide moiety can interact with biological systems. Some derivatives
have shown potential for hepatotoxicity but not skin sensitization.[6]

» Polyethylene Glycol (PEG): PEG is generally considered to have low toxicity and is approved
by the FDA for use in various applications.[7] However, studies on PEGylated
biopharmaceuticals have noted cellular vacuolation in some tissues, though this has not
been linked to changes in organ function.[8] The safety of high molecular weight PEGs
administered directly to the lungs has been a subject of investigation, with studies
suggesting they are generally well-tolerated.[9]

o Tosylates: Tosylates are known alkylating agents and can be irritants. Their reactivity
warrants careful handling to avoid skin and eye contact.

Handling, Storage, and Stability

Proper storage and handling are essential to maintain the integrity of Phthalimide-PEG3-C2-
OTs and ensure the safety of laboratory personnel.
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Condition Recommendation Source
Storage (Short-term) 0 - 4 °C for days to weeks [1]
Storage (Long-term) -20 °C for months to years [1]

Shipped under ambient
Shipping temperature as a non- [1]

hazardous chemical

Handle in an inert atmosphere.

General Handling ] [1][3]
Store in a dry, dark place.

Shelf Life >2 years if stored properly [1]

Experimental Protocols: First Aid and Spill
Response

The following are general experimental protocols for responding to exposure or spills. These
should be adapted to the specific conditions of your laboratory.

First Aid Measures

A standardized response to chemical exposure is critical. The following workflow outlines the

immediate steps to be taken.
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Chemical Exposure Occurs

Initial Agsessment

L Identify Route of Exposure /

Eyes Skin Inhalafion Ingestion

Immediate Actions

Eye Contact: Skin Contact:
Flush with water for at least 15 mins. Flush with water and remove
Remove contact lenses. contaminated clothing.

Inhalation: Ingestion:
Move to fresh air. Rinse mouth. Do not induce vomiting.

Medical Attention
\ \

Seek Immediate Medical Attention

Provide SDS/Chemical Information
to Medical Personnel

N J

Click to download full resolution via product page

First Aid Response Workflow

Chemical Spill Response
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In the event of a spill, a structured and cautious approach is necessary to prevent exposure
and contamination.

Chemical Spill Occurs

d ImmediatiResponse

Alert personnel in the immediate area

Don appropriate Personal
Protective Equipment (PPE)

Containment{and Cleanup

Contain the spill with absorbent material

Carefully collect absorbed material
into a sealed container

Final|Steps

Decontaminate the spill area

Dispose of waste according to
institutional protocols
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Chemical Spill Response Protocol

Personal Protective Equipment (PPE)

Based on the known hazards, the following PPE is recommended when handling Phthalimide-
PEG3-C2-OTs.

Enhanced Protection (as needed) )

[ Respirator (if potential for aerosolization) j

|
Face Shield

Core PPE

Enhanced
Protection

Safety Glasses with Side Shields
or Goggles

o

Core Chemical-resistant Gloves
Protection (e.g., Nitrile)

Lab Coat

Click to download full resolution via product page

Recommended Personal Protective Equipment
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Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. All laboratory personnel should be trained in safe chemical handling procedures
and have access to the appropriate safety equipment. Always consult your institution's safety
guidelines and the most up-to-date information from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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